N-(4-fluoro-2-methylphenyl)thian-3-amine

• Molecular Formula: C12H16FNS
• Molecular Weight: 225.33 g/mol
• IUPAC Name: N-(4-fluoro-2-methylphenyl)thian-3-amine
• InChI: InChI=1S/C12H16FNS/c1-9-7-10(13)4-5-12(9)14-11-3-2-6-15-8-11/h4-5,7,11,14H,2-3,6,8H2,1H3
• InChI Key: PWNVDNMIWAUXPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC2CCCSC2

Description

N-(4-fluoro-2-methylphenyl)thian-3-amine is a thiomorpholine derivative featuring a fluorine atom at the para position and a methyl group at the ortho position of the aromatic ring. Thiomorpholine, a six-membered saturated ring containing one sulfur and one nitrogen atom, confers unique conformational flexibility and electronic properties to the compound. Fluorine substitution enhances metabolic stability and bioavailability due to its electronegativity and small atomic radius, while the methyl group may influence steric interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-fluoro-2-methylphenyl)thian-3-amine typically involves the reaction of 4-fluoro-2-methylphenylamine with thian-3-one under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydride, and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of N-(4-fluoro-2-methylphenyl)thian-3-amine follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with optimized reaction conditions to ensure high yield and purity. The product is then purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

N-(4-fluoro-2-methylphenyl)thian-3-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of the corresponding amine.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(4-fluoro-2-methylphenyl)thian-3-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-fluoro-2-methylphenyl)thian-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Key Research Findings

• Halogen Effects : Fluorine substitution in N-(4-fluoro-2-methylphenyl)thian-3-amine likely improves metabolic stability compared to bromine or chlorine analogs, aligning with trends in medicinal chemistry .
• Core Structure Impact : Thiomorpholine’s saturated ring may offer better solubility than aromatic thiazole/thiophene cores but reduced planar interaction capabilities .
• Biological Activity : Thiazole derivatives with electron-withdrawing groups (e.g., nitro, fluorine) show promise in antimicrobial applications, suggesting that the target compound’s fluorine substituent could similarly enhance bioactivity .

Biological Activity

N-(4-fluoro-2-methylphenyl)thian-3-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities and potential therapeutic applications. This article provides a detailed overview of the biological activity of this compound, including its mechanism of action, structure-activity relationship (SAR), and comparative analysis with related compounds.

Chemical Structure and Properties

N-(4-fluoro-2-methylphenyl)thian-3-amine features a thian (sulfur-containing heterocyclic) structure linked to a 4-fluoro-2-methylphenyl moiety. Its molecular formula is $C_{10}H_{10}FN$ with a molecular weight of approximately 179.19 g/mol. The presence of the fluorine atom is particularly noteworthy, as it can influence the compound's reactivity and biological interactions.

The biological activity of N-(4-fluoro-2-methylphenyl)thian-3-amine is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. Preliminary studies suggest that the compound may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. Additionally, it may modulate signal transduction pathways, affecting various cellular functions.

Antimicrobial Activity

Research indicates that N-(4-fluoro-2-methylphenyl)thian-3-amine exhibits antimicrobial properties, making it a candidate for developing new antibiotics. In vitro studies have shown that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, as well as certain fungal strains .

Anticancer Potential

The compound has also shown promise in cancer research. In vitro assays have demonstrated cytotoxic effects against various cancer cell lines, including HeLa (cervical cancer), MCF-7 (breast cancer), and HepG2 (liver cancer). The mechanism appears to involve apoptosis induction and cell cycle arrest .

Enzyme Inhibition

N-(4-fluoro-2-methylphenyl)thian-3-amine has been studied for its potential to inhibit key enzymes involved in disease pathways. For instance, it has demonstrated inhibitory effects on carbonic anhydrase and histone deacetylases, which are important targets in cancer therapy .

Structure-Activity Relationship (SAR)

The biological activity of N-(4-fluoro-2-methylphenyl)thian-3-amine can be influenced by modifications to its structure. The presence of the fluorine atom enhances lipophilicity and metabolic stability, which may improve the compound's bioavailability. Comparative studies with structurally related compounds indicate that variations in substituents can significantly affect potency and selectivity towards specific biological targets.

Comparative Analysis

Compound Name	Biological Activity	Key Findings
N-(4-fluoro-2-methylphenyl)thian-3-amine	Antimicrobial, Anticancer	Effective against multiple bacterial strains; cytotoxic to cancer cells.
N-(2-chlorophenyl)thian-3-amine	Moderate antimicrobial	Less potent than N-(4-fluoro...) but useful in SAR studies.
N-(2-methylphenyl)thian-3-amine	Limited activity	Shows some potential but less than fluorinated analogs.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial properties of N-(4-fluoro-2-methylphenyl)thian-3-amine against various bacterial strains. Results indicated significant inhibition zones in cultures treated with the compound compared to controls, suggesting its potential as a novel antibiotic agent .
• Cytotoxicity Assays : In a series of cytotoxicity assays against human cancer cell lines, N-(4-fluoro-2-methylphenyl)thian-3-amine exhibited IC50 values in the micromolar range, indicating substantial anticancer activity. The compound was noted for inducing apoptosis through caspase activation pathways .